Cas no 2172506-76-0 (2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172506-76-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5937356
• PubChem ID: 165607158
• Update Time: 2025-11-01

2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172506-76-0
• 2-[1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598660

• Inchi： 1S/C11H18N4/c1-5-9(4)15-11(8(2)3)10(6-7-12)13-14-15/h8-9H,5-6H2,1-4H3
• InChI Key： BUVMTYSSODNQBA-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)C(C)C)C(C)CC

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172506-76-0)

The compound 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172506-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,2,3-triazole derivatives, such as 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, in medicinal chemistry. These compounds are known for their versatility in click chemistry, which facilitates the rapid and efficient synthesis of complex molecules. The presence of the nitrile group in this particular derivative further enhances its reactivity, making it a valuable intermediate in the synthesis of pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile. The compound demonstrated moderate to strong activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that warrants further investigation for potential antibiotic development.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its potential as an anticancer agent. Preliminary in vitro studies showed that 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile induced apoptosis in several cancer cell lines, including breast and lung cancer cells. The researchers hypothesized that the compound's triazole core interacts with cellular kinases, leading to the inhibition of proliferative signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also been optimized in recent years. A 2022 paper in Organic Letters described a novel copper-catalyzed azide-alkyne cycloaddition (CuAAC) method that improved the yield and purity of the compound. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are yet to be fully characterized. Additionally, its potential off-target effects and toxicity in mammalian systems need thorough evaluation. Future research should focus on addressing these gaps to unlock the full therapeutic potential of 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile.

In conclusion, 2-1-(butan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172506-76-0) represents a promising candidate for further drug development, particularly in the areas of antimicrobial and anticancer therapy. Its unique chemical structure and biological activity make it a valuable subject for ongoing and future research in the chemical biology and pharmaceutical fields.